Dchbtc

• CAS No.: 82531-23-5
• Molecular Formula: C10H19ClN6S2
• Molecular Weight: 322.9 g/mol
• IUPAC Name: [(E)-[(5E)-5-(carbamothioylhydrazinylidene)-3,3-dimethylcyclohexylidene]amino]thiourea;hydrochloride
• InChI: InChI=1S/C10H18N6S2.ClH/c1-10(2)4-6(13-15-8(11)17)3-7(5-10)14-16-9(12)18;/h3-5H2,1-2H3,(H3,11,15,17)(H3,12,16,18);1H/b13-6-,14-7-
• InChI Key: KHTNCQCQKSPFNV-JCYQIASJSA-N
• SMILES: CC1(CC(=NNC(=S)N)CC(=NNC(=S)N)C1)C.Cl
• Isomeric SMILES: CC1(C/C(=N\NC(=S)N)/C/C(=N/NC(=S)N)/C1)C.Cl
• Synonyms: 5,5-dimethyl-1,3-cyclohexanedione bis(thiosemicarbazone); 5,5-dimethyl-1,3-cyclohexanedione bis(thiosemicarbazone) monohydrochloride; DCHBTC

Description

Dchbtc (hypothetical compound used for methodological illustration) is a chemical entity whose structural and functional properties are analyzed here to demonstrate rigorous comparison methodologies with analogous compounds.

Comparison with Similar Compounds

Methodological Considerations

Data Reporting and Reproducibility

• Experimental Rigor : Detailed synthesis protocols and spectroscopic validation (e.g., NMR, IR) are critical for reproducibility .
• Statistical Transparency : Error margins (e.g., ±5% for LC50) and significant figures must align with ACS standards .

Limitations and Gaps

• Structural Exceptions : Similarity thresholds (e.g., >80% Tanimoto score) may overlook metabolic pathway differences .
• Data Accessibility : Unpublished datasets or proprietary information limit cross-comparison, requiring explicit disclaimers in regulatory dossiers .

Data Availability Statement

Hypothetical data referenced in this article are illustrative. Real-world applications require deposition in repositories like PubChem or ChEMBL, with DOIs or accession numbers cited per Royal Society of Chemistry guidelines .